Cas no 123066-64-8 (CRAC intermediate 2)

• Product Name: CRAC intermediate 2
• CAS No: 123066-64-8
• MF: C₁₁H₇F₆N₃
• MW: 295.183802843094
• MDL: MFCD00220969
• CID: 63656
• PubChem ID: 2740668
• Update Time: 2025-04-18

CRAC intermediate 2 Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine
• CRAC intermediate 2
• 4-(3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)-phenylamine
• 4-[3,5-bis(trifluoromethyl)pyrazol-1-yl]aniline
• 4-(3,5-Bis(trifluoroMethyl)-1H-pyrazol-1-yl)aniline
• 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]aniline
• 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl] aniline
• Benzenamine, 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-
• Benzenamine,4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-
• 4-[3,5-bis(trifluorometh
• 1-(4'-aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
• 1(4'-Aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
• HMS2799F18
• CHEMBL1866277
• 4-(3,5-bis-(Trifluoromethyl)-1H-pyrazol-1-yl)phenylamine
• SMR000461010
• SEW 04192
• SY067366
• SB67400
• C11H7F6N3
• 123066-64-8
• MLS000860231
• HY-20588
• NCGC00485880-01
• TQR0359
• SR-01000004603-1
• Maybridge1_007664
• CCG-248298
• CS-3897
• BCP23922
• AKOS015852979
• HMS563E08
• 4-[3,5-bis(trifluromethyl)-1H-pyrazol-1-yl]aniline
• DTXSID10372386
• 4-[3,5-di(trifluoromethyl)-1H-pyrazol-1-yl]aniline
• GS-4357
• CRACintermediate2
• SCHEMBL3277337
• 1-(4-aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
• 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)aniline
• A890856
• MFCD00220969
• SR-01000004603
• DA-70023

• MDL： MFCD00220969
• Inchi： 1S/C11H7F6N3/c12-10(13,14)8-5-9(11(15,16)17)20(19-8)7-3-1-6(18)2-4-7/h1-5H,18H2
• InChI Key： XOXBUERZFCPKDR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NN1C1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 295.05400
• Monoisotopic Mass: 295.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: No data available
• Density: 1.52
• Melting Point: No data available
• Boiling Point: 298.4°C at 760 mmHg
• Flash Point: 134.3±27.3 °C
• Refractive Index: 1.505
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 52 mg/mL(176.16 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 43.84000
• LogP: 4.07330

CRAC intermediate 2 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides